Dimethyl Sulfate

• CAS No.: 77-78-1
• Product Name: Dimethyl Sulfate
• Molecular Formula: C2H6O4S; (CH3O)2SO2; C2H6O4S
• Molecular Weight: 126.13 g/mol
• IUPAC Name: dimethyl sulfate
• Standard InChI: InChI=1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3
• Standard InChIKey: VAYGXNSJCAHWJZ-UHFFFAOYSA-N
• Impurities: ... AVAILABLE AS TECHNICAL GRADE PRODUCT WHICH CONTAINS SMALL AMT OF ACID IMPURITIES.; Commercial dimethyl sulfate may contain trace amounts of sulfuric acid.; Technical grade dimethyl sulfate contains small amounts of dimethyl ether.
• SMILES: COS(=O)(=O)OC
• Canonical SMILES: COS(=O)(=O)OC
• Boiling Point: About 370° F (with decomposition) (EPA, 1998); About 188 °C with decomposition; 370°F (decomposes); 370°F (Decomposes)
• Colorform: Colorless oily liquid
• Density: 1.3283 at 68 °F (EPA, 1998); 1.3322 g/cu cm at 20 °C/4 °C; Relative density (water = 1): 1.3; 1.33
• Flash Point: 182 °F (EPA, 1998); 182 °F (83 °C) (open cup); 83 °C c.c.; 182°F
• Melting Point: -25.15 °F (EPA, 1998); -27.0 °C; -27 °C; -32 °C; -25°F
• Physical Description: Dimethyl sulfate is a colorless oily liquid, odorless to a faint onion-like odor. It is very toxic by inhalation. It is a combustible liquid and has a flash point of 182°F. It is slightly soluble in water and decomposed by water to give sulfuric acid with evolution of heat. It is corrosive to metals and tissue. It is a potent methylating agent.; Liquid; COLOURLESS OILY LIQUID.; Colorless, oily liquid with a faint, onion-like odor.
• Description: Dimethyl Sulfate is an odorless, corrosive, oily liquid with an onion-like odor that emits toxic fumes upon heating. Dimethyl sulfate is used in industry as a methylating agent in the manufacture of many organic chemicals. Inhalation exposure to its vapors is highly irritating to the eyes and lungs and may cause damage to the liver, kidney, heart and central nervous system, while dermal contact causes severe blistering. It is a possible mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Dimethyl sulfate is a colorless oily liquid, odorless to a faint onion-like odor. It is very toxic by inhalation. It is a combustible liquid and has a flash point of 182°F. It is slightly soluble in water and decomposed by water to give sulfuric acid with evolution of heat. It is corrosive to metals and tissue. It is a potent methylating agent.; Dimethyl sulfate is the dimethyl ester of sulfuric acid. It has a role as an alkylating agent and an immunosuppressive agent.
• Shelf Life: Stable at room temperature.; ... Sufficiently volatile at room temperature to produce poisonous concentrations of vapor.
• Solubility: 3 % at 64° F (NIOSH, 2016); Sol in ether, dioxane, acetone, aromatic hydrocarbons.; Sparingly sol in carbon disulfide, aliphatic hydrocarbons.; Miscible in ethanol; soluble in ethyl ether, carbon tetrachloride and benzene; insoluble in carbon disulfide; Solubility in water 2.8 g/100 ml at 18 °C. Hydrolysis is rapid at or above this temperature.; In water, 2,8X10+4 mg/L at 18 °C; Solubility in water, g/100ml at 18 °C: 2.8; (64°F): 3%
• Synonyms: Sulfuric Acid Dimethyl Ester; Dimethyl Sulphate; Methyl Sulfate; NSC 56194; DMS
• Vapor Density: 4.35 (EPA, 1998) (Relative to Air); 4.35 (Air = 1); Relative vapor density (air = 1): 4.4
• Vapor Pressure: 0.1 to 0.5 mm Hg at 68 °F (EPA, 1998); 0.68 mmHg; 0.677 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 65; 0.1 mmHg
• PubChem Compound: 6497
• Last Modified: Nov 11 2021